Cas no 102974-82-3 (1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-)

1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- structure
102974-82-3 structure
Product Name:1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
CAS No:102974-82-3
MF:C34H58N4O2
MW:554.849929332733
CID:174324
PubChem ID:128222
Update Time:2025-04-19

1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
    • CM 178-78
    • N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]hexane-1,6-diamine
    • CM-178-78
    • N,N'-Bis-(6-((2-methoxybenzyl)amino)hexyl)-1,6-hexanediamine tetrahydrochloride
    • N~1~,N~1~'-hexane-1,6-diylbis[N~6~-(2-methoxybenzyl)hexane-1,6-diamine]
    • BDBM50422272
    • CHEMBL302179
    • DTXSID70145598
    • 102974-82-3
    • Inchi: 1S/C34H58N4O2/c1-39-33-21-11-9-19-31(33)29-37-27-17-7-5-15-25-35-23-13-3-4-14-24-36-26-16-6-8-18-28-38-30-32-20-10-12-22-34(32)40-2/h9-12,19-22,35-38H,3-8,13-18,23-30H2,1-2H3
    • InChI Key: BNMMMFMJYKFYRQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CNCCCCCCNCCCCCCNCCCCCCNCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 554.45634
  • Monoisotopic Mass: 554.456
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 27
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 662.5°Cat760mmHg
  • Flash Point: 305.4°C
  • Refractive Index: 1.52
  • PSA: 66.58
  • LogP: 8.00720
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